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Compound of Interest

Compound Name: Quazodine

Cat. No.: B1678628 Get Quote

Safe Handling of Quazodine: A Comprehensive
Guide
For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of Quazodine (CAS RN: 4015-32-1). As a definitive Safety Data Sheet (SDS) for Quazodine is

not readily available, this guidance is based on the known properties of the compound, and the

safety profiles of structurally similar quinazoline derivatives. A conservative approach to

personal protective equipment (PPE) and handling procedures is strongly recommended to

ensure personnel safety.

Immediate Safety and Hazard Information
Quazodine, with the chemical formula C₁₂H₁₄N₂O₂, is a solid powder.[1] While specific

toxicological data for Quazodine is limited, related quinazoline compounds are known to cause

skin irritation, serious eye irritation, and potential respiratory irritation. Therefore, it is prudent to

handle Quazodine with a high degree of caution.

Assumed Hazards:

Harmful if swallowed

Causes skin irritation
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Causes serious eye irritation

May cause respiratory irritation

Potentially toxic to aquatic life

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure during the handling of

Quazodine. The following table outlines the recommended PPE for various laboratory

operations involving this compound.

Operation Required PPE

Weighing and Aliquoting

Chemical splash goggles, Lab coat, Nitrile

gloves (double-gloving recommended), N95 or

higher-rated respirator

Solution Preparation

Chemical splash goggles, Face shield (if

splashing is likely), Lab coat, Nitrile gloves

(double-gloving recommended)

In-vitro/In-vivo Dosing
Chemical splash goggles, Lab coat, Nitrile

gloves (double-gloving recommended)

Waste Disposal
Chemical splash goggles, Lab coat, Heavy-duty

nitrile or neoprene gloves

Operational Plan for Handling Quazodine
A systematic approach to handling Quazodine, from receipt to disposal, is essential for

maintaining a safe laboratory environment.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store Quazodine in a tightly sealed container in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents.
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The storage area should be clearly labeled with the compound's identity and associated

hazards.

Preparation and Handling
All handling of solid Quazodine should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Use dedicated spatulas and weighing boats for Quazodine.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Spill Management
In the event of a spill, evacuate the immediate area.

Wear appropriate PPE, including a respirator, before attempting to clean the spill.

For solid spills, gently cover with an absorbent material to avoid generating dust, and then

carefully sweep into a designated waste container.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area with a suitable decontaminating solution.

Disposal Plan
All waste containing Quazodine, including empty containers, contaminated PPE, and spill

cleanup materials, must be treated as hazardous waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a labeled, leak-proof container.

Disposal: Dispose of all Quazodine waste through an approved hazardous waste disposal

facility, in accordance with all local, state, and federal regulations. Do not dispose of down
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the drain or in regular trash.

Quantitative Data
The following table summarizes the known physical and chemical properties of Quazodine.

Property Value Source

Molecular Formula C₁₂H₁₄N₂O₂ [1]

Molecular Weight 218.25 g/mol [1]

Appearance Solid powder

CAS Number 4015-32-1 [1]

Safe Handling Workflow
The following diagram illustrates the standard operating procedure for safely handling

Quazodine in a laboratory setting.
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Caption: Workflow for the safe handling of Quazodine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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